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Compound of Interest

Compound Name: Bms641

Cat. No.: B15541352 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

BMS-265246 is a potent and selective inhibitor of cyclin-dependent kinases 1 (CDK1/cyclin B)

and 2 (CDK2/cyclin E), with IC₅₀ values of 6 nM and 9 nM, respectively. It exhibits significantly

less activity against other kinases, making it a valuable tool for cell cycle research and

oncology drug development. Proper preparation of a stock solution is the first critical step for

ensuring accurate and reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of BMS-

265246 stock solutions for in vitro laboratory use.

2. Mechanism of Action: CDK Inhibition

BMS-265246 functions by competitively binding to the ATP-binding pocket of CDK1 and CDK2.

These kinases are essential for regulating cell cycle progression, specifically at the G1/S and

G2/M transitions. By inhibiting their activity, BMS-265246 can induce cell cycle arrest and

apoptosis in cancer cells that have dysregulated cell cycle control.
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Caption: BMS-265246 inhibits CDK1 and CDK2, blocking cell cycle progression.

3. Quantitative Data Summary

All quantitative data for BMS-265246 is summarized in the table below. This information is

crucial for calculating the required mass of the compound to achieve a desired stock solution

concentration.
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Property Value Reference

Molecular Formula C₂₀H₂₂N₈O

Molecular Weight 390.44 g/mol

Appearance
Crystalline solid, Off-white to

yellow

IC₅₀ (CDK1/cyclin B) 6 nM

IC₅₀ (CDK2/cyclin E) 9 nM

Solubility (DMSO) ≥ 39 mg/mL (approx. 100 mM)

Solubility (Ethanol) Insoluble

Storage (Solid) -20°C

Storage (Solution) -20°C or -80°C

4. Experimental Protocol: Stock Solution Preparation (10 mM)

This protocol details the steps to prepare a 10 mM stock solution of BMS-265246 in DMSO.

4.1. Materials and Equipment

BMS-265246 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance (sensitive to 0.01 mg)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

4.2. Workflow Diagram
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Caption: Workflow for preparing BMS-265246 stock solution.

4.3. Step-by-Step Procedure

Safety Precaution: Always handle BMS-265246 powder and DMSO within a fume hood or

ventilated enclosure. Wear appropriate PPE at all times.

Calculation: Determine the mass of BMS-265246 required. To prepare 1 mL of a 10 mM

stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = (10 x 10⁻³ mol/L) x (1 x 10⁻³ L) x (390.44 g/mol ) x (1000 mg/g)

Mass (mg) = 3.90 mg

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

3.90 mg of BMS-265246 powder into the tube.

Solubilization: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube

containing the powder.
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Dissolution: Cap the tube securely and vortex at medium-high speed for 1-2 minutes.

Visually inspect the solution against a light source to ensure that all solid particles have

completely dissolved. If particles remain, continue vortexing for another 1-2 minutes. Gentle

warming in a 37°C water bath can aid dissolution if necessary, but avoid overheating.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Storage: Label the aliquots clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation. Store the aliquots in a light-protected box at -20°C for

short-term storage (weeks) or -80°C for long-term storage (months).

5. Handling and Use

When ready to use, thaw a single aliquot at room temperature.

Briefly centrifuge the tube to collect the solution at the bottom before opening.

Dilute the stock solution to the final desired working concentration using the appropriate cell

culture medium or experimental buffer immediately before use. Note that BMS-265246 has

limited aqueous solubility; ensure the final DMSO concentration in your assay is low

(typically <0.5%) to avoid solvent effects and compound precipitation.

Do not refreeze a thawed aliquot. Discard any unused portion of the thawed stock.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BMS-
265246 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541352#how-to-prepare-bms641-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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